Cas no 2228730-63-8 (O-{1-(1,2,2,2-tetrafluoroethyl)cyclopropylmethyl}hydroxylamine)

• Product Name: O-{1-(1,2,2,2-tetrafluoroethyl)cyclopropylmethyl}hydroxylamine
• CAS No: 2228730-63-8
• MF: C₆H₉F₄NO
• MW: 187.135375738144
• CID: 5879868
• PubChem ID: 165630833
• Update Time: 2025-05-19

O-{1-(1,2,2,2-tetrafluoroethyl)cyclopropylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{1-(1,2,2,2-tetrafluoroethyl)cyclopropylmethyl}hydroxylamine
• 2228730-63-8
• O-{[1-(1,2,2,2-tetrafluoroethyl)cyclopropyl]methyl}hydroxylamine
• EN300-1962740

• Inchi： 1S/C6H9F4NO/c7-4(6(8,9)10)5(1-2-5)3-12-11/h4H,1-3,11H2
• InChI Key： XQQDJVZQGMZLIQ-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)C1(CON)CC1

Computed Properties

• Exact Mass: 187.06202656g/mol
• Monoisotopic Mass: 187.06202656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 35.2Ų

Additional information on O-{1-(1,2,2,2-tetrafluoroethyl)cyclopropylmethyl}hydroxylamine

O-{1-(1,2,2,2-Tetrafluoroethyl)cyclopropylmethyl}Hydroxylamine: A Comprehensive Overview

O-{1-(1,2,2,2-Tetrafluoroethyl)cyclopropylmethyl}Hydroxylamine (CAS No: 2228730-63-8) is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a hydroxylamine group with a cyclopropylmethyl moiety substituted by a tetrafluoroethyl group. The presence of the tetrafluoroethyl group imparts distinctive electronic and steric properties to the molecule, making it a valuable tool in modern chemical synthesis and drug discovery.

The cyclopropylmethyl group in the structure of this compound contributes to its stability and reactivity. Cyclopropane rings are known for their inherent strain due to their triangular geometry, which often leads to increased reactivity in chemical reactions. This property makes O-{1-(1,2,2,2-Tetrafluoroethyl)cyclopropylmethyl}Hydroxylamine an attractive candidate for use in various synthetic transformations where controlled reactivity is desired.

Recent studies have highlighted the potential of this compound in the development of novel pharmaceutical agents. The tetrafluoroethyl substituent introduces a fluorine atom into the molecule, which is known to enhance lipophilicity and bioavailability of drugs. Fluorinated compounds are increasingly being explored in medicinal chemistry due to their ability to modulate pharmacokinetic properties and improve therapeutic efficacy.

In terms of synthesis, O-{1-(1,2,2,2-Tetrafluoroethyl)cyclopropylmethyl}Hydroxylamine can be prepared through a variety of methods involving nucleophilic substitution or coupling reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired scale of production. Researchers have reported efficient routes using readily available precursors such as cyclopropane derivatives and fluoroalkanes.

The application of this compound extends beyond pharmaceuticals into agrochemicals and materials science. Its ability to act as a nucleophile or electrophile makes it versatile in organic synthesis. For instance, it can be used as an intermediate in the construction of complex molecules with intricate stereochemistry.

From an environmental standpoint, understanding the degradation pathways of O-{1-(1,2,2,2-Tetrafluoroethyl)cyclopropylmethyl}Hydroxylamine is crucial for assessing its ecological impact. Studies indicate that under certain conditions, such as exposure to light or microbial activity, the compound undergoes hydrolysis or oxidative degradation. These findings are essential for ensuring sustainable practices in its production and use.

In conclusion, O-{1-(1,2,2,2-Tetrafluoroethyl)cyclopropylmethyl}Hydroxylamine (CAS No: 2228730-63-8) stands out as a versatile and innovative compound with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it a valuable asset in contemporary chemical research and development.